Cas no 2097935-16-3 (2-(2,4-difluorophenyl)-1-2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-ylethan-1-one)

• Product Name: 2-(2,4-difluorophenyl)-1-2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-ylethan-1-one
• CAS No: 2097935-16-3
• MF: C₁₇H₁₉F₂N₃O
• MW: 319.34907078743
• CID: 5952143
• PubChem ID: 126855156
• Update Time: 2025-05-24

2-(2,4-difluorophenyl)-1-2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-ylethan-1-one
• 2097935-16-3
• F6549-4472
• 2-(2,4-difluorophenyl)-1-[2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl]ethan-1-one
• 2-(2,4-difluorophenyl)-1-[2-(1-methylpyrazol-4-yl)piperidin-1-yl]ethanone
• AKOS032461471

• Inchi： 1S/C17H19F2N3O/c1-21-11-13(10-20-21)16-4-2-3-7-22(16)17(23)8-12-5-6-14(18)9-15(12)19/h5-6,9-11,16H,2-4,7-8H2,1H3
• InChI Key： VHAFQDOQTKZRCV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CCCCC1C1C=NN(C)C=1)=O)F

Computed Properties

• Exact Mass: 319.14961856g/mol
• Monoisotopic Mass: 319.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-(2,4-difluorophenyl)-1-2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-ylethan-1-one

Compound 2097935-16-3: A Comprehensive Overview

The compound with CAS number 2097935-16-3, known as 2-(2,4-difluorophenyl)-1-[2-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl]ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated aromatic systems in enhancing the bioavailability and stability of pharmaceutical agents. The presence of a 2,4-difluorophenyl group in this compound contributes to its lipophilicity, which is a critical factor in determining drug absorption and distribution. Moreover, the integration of a piperidine ring with a substituted pyrazole moiety introduces additional complexity to the molecule, potentially influencing its interaction with biological targets.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the core framework of the molecule. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity during the formation of key intermediates.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against several enzymes implicated in inflammatory diseases. For instance, it shows promise as a potential antagonist for cyclooxygenase (COX) enzymes, which are central to the regulation of prostaglandin biosynthesis. These findings suggest that further optimization could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The structural versatility of this compound also makes it an attractive candidate for exploring new chemical space in drug discovery. By modifying the substituents on the pyrazole ring or altering the connectivity within the piperidine framework, chemists can generate a diverse library of analogs for screening against various therapeutic targets. This approach aligns with current trends in medicinal chemistry that emphasize iterative optimization based on high-throughput screening data.

From a materials science perspective, the compound's electronic properties make it a potential candidate for applications in organic electronics. The conjugated system formed by the phenyl and pyrazole groups could facilitate charge transport in thin-film devices or organic photovoltaics. Preliminary electrochemical studies have revealed favorable redox potentials, indicating its suitability for such applications under specific conditions.

In conclusion, the compound with CAS number 2097935-16-3 represents a valuable addition to the arsenal of tools available to researchers in multiple disciplines. Its unique combination of structural features and promising biological activity positions it as a key player in future advancements across medicinal chemistry and materials science.